Cas no 80829-03-4 (Pyrazino[2,3-g]quinoxaline, 2,3,7,8-tetraphenyl-)

• Product name: Pyrazino[2,3-g]quinoxaline, 2,3,7,8-tetraphenyl-
• CAS No: 80829-03-4
• MF: C₃₄H₂₂N₄
• MW: 486.56528711319
• CID: 704972
• PubChem ID: 14489461

Pyrazino[2,3-g]quinoxaline, 2,3,7,8-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,3-g]quinoxaline, 2,3,7,8-tetraphenyl-
• 2,3,7,8-tetraphenylpyrazino[2,3-g]quinoxaline
• 80829-03-4
• DTXSID40560890
• SCHEMBL10435353

• Inchi： InChI=1S/C34H22N4/c1-5-13-23(14-6-1)31-32(24-15-7-2-8-16-24)36-28-22-30-29(21-27(28)35-31)37-33(25-17-9-3-10-18-25)34(38-30)26-19-11-4-12-20-26/h1-22H
• InChI Key： VOYHHJPLDCMQFI-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC3=CC4=C(C=C3N=C2C5=CC=CC=C5)N=C(C(=N4)C6=CC=CC=C6)C7=CC=CC=C7

Computed Properties

• Exact Mass: 486.18444672g/mol
• Monoisotopic Mass: 486.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 51.6Ų